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Cat. No.: B15144922

Get Quote

Technical Support Center: AFM24 Monotherapy
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance for optimizing the dosing schedule and conducting

experiments with AFM24 monotherapy.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AFM24?

A1: AFM24 is a tetravalent, bispecific innate cell engager (ICE®) that targets the CD16A

receptor on innate immune cells (Natural Killer cells and macrophages) and the Epidermal

Growth factor Receptor (EGFR) on tumor cells.[1][2] By binding to both targets simultaneously,

AFM24 creates an immunological synapse, redirecting the cytotoxic activity of NK cells and

macrophages towards EGFR-expressing tumor cells. This leads to tumor cell lysis through

Antibody-Dependent Cellular Cytotoxicity (ADCC) and Antibody-Dependent Cellular

Phagocytosis (ADCP).[1][3][4] Importantly, AFM24's mechanism of action is independent of the

EGFR signaling pathway, suggesting its potential to overcome resistance to EGFR inhibitors.

Q2: What is the recommended starting dose for AFM24 monotherapy in clinical settings?
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A2: The recommended Phase 2 dose (RP2D) for AFM24 monotherapy, as established in the

Phase 1 dose-escalation study (NCT04259450), is 480 mg administered intravenously once

weekly.

Q3: Is there evidence to support dose adjustments for AFM24 monotherapy?

A3: Yes, a post-hoc exposure-response analysis of data from 72 non-small cell lung cancer

(NSCLC) patients treated with 480 mg of AFM24 (as monotherapy or in combination with

atezolizumab) demonstrated a strong correlation between higher AFM24 exposure and

improved clinical outcomes, including a higher objective response rate (ORR) and longer

progression-free survival (PFS). Pharmacokinetic (PK) modeling suggests that a weekly dose

of 720 mg, which was found to be safe in the Phase 1 trial, would achieve the desired higher

exposure levels more rapidly. Based on these findings, future clinical studies will incorporate

the 720 mg weekly dose.

Q4: How should AFM24 be stored and handled for in vitro experiments?

A4: While specific handling instructions for research-grade AFM24 should be obtained from the

manufacturer, general guidelines for bispecific antibodies include storing at 2-8°C and avoiding

repeated freeze-thaw cycles. For in vitro assays, it is recommended to dilute the antibody in the

appropriate sterile buffer or cell culture medium immediately before use.

Q5: What cell lines are suitable for in vitro studies with AFM24?

A5: A variety of EGFR-expressing tumor cell lines can be used. Preclinical studies have shown

AFM24 to be effective against cell lines with varying levels of EGFR expression and across

different KRAS/BRAF mutational statuses. Suitable cell lines include, but are not limited to,

A431 (epidermoid carcinoma, high EGFR), NCI-H358 (NSCLC, moderate EGFR), and various

colorectal cancer cell lines. It is crucial to characterize the EGFR expression level of your

chosen cell line by flow cytometry or other quantitative methods.
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Issue Potential Cause(s) Suggested Solution(s)

Low or no cytotoxicity in ADCC

assay

1. Low EGFR expression on

target cells.2. Effector cells

(NK cells) have low activity.3.

Suboptimal effector-to-target

(E:T) ratio.4. Incorrect AFM24

concentration.

1. Confirm EGFR expression

on target cells using flow

cytometry.2. Use freshly

isolated and activated NK

cells. Check for viability and

expression of activation

markers.3. Optimize the E:T

ratio (e.g., 5:1, 10:1, 25:1).4.

Perform a dose-response

curve to determine the optimal

AFM24 concentration.

High background in flow

cytometry-based assays

1. Non-specific antibody

binding.2. Inadequate washing

steps.3. Dead cells picking up

stain.

1. Include an isotype control

and an Fc block step.2.

Increase the number and

volume of washes between

antibody incubation steps.3.

Use a viability dye to exclude

dead cells from the analysis.

Variability between

experimental replicates

1. Inconsistent cell numbers.2.

Pipetting errors.3. Edge effects

in multi-well plates.

1. Ensure accurate cell

counting and seeding.2.

Calibrate pipettes and use

proper pipetting techniques.3.

Avoid using the outer wells of

the plate or fill them with sterile

buffer/media.

Difficulty in detecting

phagocytosis in ADCP assay

1. Inefficient macrophage

differentiation or activation.2.

Target cells not properly

labeled.3. Insufficient co-

incubation time.

1. Confirm macrophage

phenotype and activation state

using relevant markers (e.g.,

CD14, CD68, CD80,

CD206).2. Ensure the

fluorescent label is stable and

does not leak from target

cells.3. Optimize the co-
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incubation time (e.g., 2, 4, 6

hours).

Data Presentation
Table 1: Summary of Clinical Efficacy of AFM24
Monotherapy in EGFR-mutant NSCLC (NCT04259450)

Endpoint Result

Number of Evaluable Patients 10

Confirmed Partial Response (PR) 1 (10%)

Stable Disease (SD) 4 (40%)

Tumor Control Rate (PR + SD) 50%

Tumor Shrinkage Observed in 2 patients with SD (-6%, -18%)

Data as of December 2022.

Table 2: Exposure-Response Analysis of AFM24 in
NSCLC Patients (Monotherapy and Combination)

Outcome
High Exposure
Group

Low Exposure
Group

p-value

Objective Response

Rate (ORR)
33.3% 5.6% 0.0059

Disease Control Rate

(DCR)
83.3% 58.3% 0.0367

Median Progression-

Free Survival (mPFS)
7.33 months 2.86 months -

Data from a post-hoc

analysis of 72 patients

treated with 480 mg

AFM24 weekly.
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Experimental Protocols
Protocol 1: In Vitro Antibody-Dependent Cellular
Cytotoxicity (ADCC) Assay
This protocol outlines a standard chromium-51 (⁵¹Cr) release assay to measure the ability of

AFM24 to induce NK cell-mediated lysis of EGFR-expressing tumor cells.

Materials:

AFM24

EGFR-expressing target cells (e.g., A431)

Human peripheral blood mononuclear cells (PBMCs) as a source of NK cells

RPMI-1640 medium with 10% FBS

⁵¹Cr-sodium chromate

Ficoll-Paque

Lysis buffer

Gamma counter

Methodology:

Target Cell Labeling:

Harvest target cells and resuspend at 1 x 10⁶ cells/mL in culture medium.

Add 100 µCi of ⁵¹Cr-sodium chromate and incubate for 1-2 hours at 37°C.

Wash the labeled cells three times with culture medium and resuspend to the desired

concentration.

Effector Cell Isolation:
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Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient

centrifugation.

NK cells can be used directly from the PBMC population or further enriched using a

negative selection kit.

Assay Setup:

Plate 5,000 labeled target cells per well in a 96-well U-bottom plate.

Add effector cells at various E:T ratios (e.g., 25:1, 12.5:1, 6.25:1).

Add serial dilutions of AFM24 or control antibody.

Include control wells for spontaneous release (target cells + medium) and maximum

release (target cells + lysis buffer).

Incubation and Measurement:

Incubate the plate for 4 hours at 37°C.

Centrifuge the plate and collect the supernatant.

Measure the radioactivity in the supernatant using a gamma counter.

Data Analysis:

Calculate the percentage of specific lysis using the following formula: % Specific Lysis =

100 x (Experimental Release - Spontaneous Release) / (Maximum Release -

Spontaneous Release)

Protocol 2: In Vitro Antibody-Dependent Cellular
Phagocytosis (ADCP) Assay
This protocol describes a flow cytometry-based assay to quantify macrophage-mediated

phagocytosis of tumor cells induced by AFM24.

Materials:
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AFM24

EGFR-expressing target cells

Human PBMCs for monocyte isolation

Macrophage Colony-Stimulating Factor (M-CSF)

Fluorescent cell labeling dye (e.g., CFSE or pHrodo)

Fc blocking reagent

Fluorochrome-conjugated anti-CD11b antibody

Flow cytometer

Methodology:

Macrophage Differentiation:

Isolate monocytes from PBMCs by plastic adherence or using a monocyte isolation kit.

Culture the monocytes in the presence of M-CSF for 5-7 days to differentiate them into

macrophages.

Target Cell Labeling:

Label the target cells with a fluorescent dye according to the manufacturer's instructions.

ADCP Assay:

Harvest the differentiated macrophages and plate them in a 96-well plate.

Add the labeled target cells at an E:T ratio of 1:2.

Add serial dilutions of AFM24 or control antibody.

Incubate for 2-4 hours at 37°C.
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Flow Cytometry Analysis:

Gently harvest the cells and stain with a fluorochrome-conjugated anti-CD11b antibody to

identify macrophages.

Acquire the samples on a flow cytometer.

Gate on the CD11b-positive macrophage population and quantify the percentage of

macrophages that are also positive for the target cell fluorescent label (indicating

phagocytosis).
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Caption: Mechanism of action of AFM24.
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Target Cell Preparation
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Caption: Experimental workflow for an ADCC assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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